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Compound of Interest

Compound Name: Disodium EDTA

Cat. No.: B3056728

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling of Disodium EDTA (Disodium ethylenediaminetetraacetate), a common
chelating agent. Adherence to these guidelines is critical to minimize risks and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling Disodium EDTA, patrticularly in its solid form, appropriate personal protective
equipment must be worn to prevent exposure. The primary hazards associated with Disodium
EDTA are inhalation of dust, which can be harmful, and potential eye and skin irritation.[1][2][3]

Summary of Required Personal Protective Equipment
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PPE Category

Item

Specifications

Eye/Face Protection

Safety Glasses with side

shields or Goggles

Must be worn to protect
against dust particles and
splashes. A face shield may be
necessary for large quantities
or when there is a significant

risk of splashing.

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are
suitable.[3] Gloves should be
inspected before use and
disposed of properly after

handling.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect the skin and
clothing from contamination.[4]
For larger spills, a full suit may

be required.[4]

Respiratory Protection

NIOSH-approved respirator

Required when ventilation is
inadequate or when handling
large quantities of solid
Disodium EDTA that may
generate dust.[3][4]

Key Physicochemical and Hazard Data

Understanding the properties of Disodium EDTA is crucial for safe handling.
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Property Value

Physical State Solid (crystalline powder)[1]
Appearance White[1]

Odor Odorless[1]

pH (aqueous solution) 4.0 - 6.0[1]

Melting Point 252 °C (485.6 °F)[1]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled)[1][2]

B o May cause damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure.[2]

Safe Handling and Disposal Protocol

This step-by-step protocol outlines the necessary procedures for the safe handling of
Disodium EDTA in a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure a well-ventilated work area. Use of a chemical fume hood is recommended,
especially when working with the solid form to minimize dust inhalation.

o Locate the nearest eyewash station and safety shower before beginning work.[2]
o Clear the workspace of any unnecessary items.

2. Donning Personal Protective Equipment (PPE):

e Put on a laboratory coat.

o Wear safety glasses with side shields or goggles.

e Put on nitrile gloves.

3. Handling and Use:
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When weighing the solid, do so in a fume hood or a designated weighing area with local
exhaust ventilation to avoid generating dust.

Avoid breathing dust.[1][3]

If creating a solution, slowly add the Disodium EDTA to the solvent (e.g., water) to avoid
splashing.

Keep containers tightly closed when not in use.[2][5]
. Spills and Accidental Exposure:

Minor Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in
a labeled container for disposal.

Minor Spills (Liquid): Absorb the spill with an inert material (e.g., sand, vermiculite) and place
it in a labeled container for disposal.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1] Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water.[3] Remove contaminated
clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if
symptoms persist.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

. Disposal:

Dispose of Disodium EDTA waste and contaminated materials in accordance with local,
state, and federal regulations.

Do not allow the material to enter drains or waterways.[6]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling Disodium EDTA.

Safe Handling Workflow for Disodium EDTA

Preparation & Engineering Controls
(Ventilation, Eyewash/Shower Check)

l

Don Personal Protective Equipment
(Lab Coat, Goggles, Gloves)

l

Handling & Use
(Weigh in Hood, Avoid Dust)

Spill or Exposure Occurs

Yes Yes

Spill & Exposure Response
(Evacuate, First Aid, Clean-up)

N

Waste Disposal
(Follow Regulations)

End of Procedure

Click to download full resolution via product page

Safe Handling Workflow for Disodium EDTA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-disodium-edta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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